Cas no 419536-33-7 ((4-(9H-Carbazol-9-yl)phenyl)boronic acid)

• Product Name: (4-(9H-Carbazol-9-yl)phenyl)boronic acid
• CAS No: 419536-33-7
• MF: C₁₈H₁₄BNO₂
• MW: 287.120264530182
• MDL: MFCD13176534
• CID: 324303
• PubChem ID: 253660550
• Update Time: 2025-06-11

(4-(9H-Carbazol-9-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(9H-Carbazol-9-yl)phenyl)boronic acid
• 4-(9H-Carbazol-9-yl)phenylboronic Acid (contains varying amounts of Anhydride)
• (4-carbazol-9-ylphenyl)boronic acid
• [4-(9H-Carbazol-9-yl)phenyl]boronic acid
• 4-(9-Carbazolyl)phenylboronic Acid
• 4-(9H-9-carbozale)phenylboronic acid
• 4-(9H-carbazol-9-yl)phenylboronic acid
• 4-(9H-Carbozol-9-yl)phenylboronic acid
• B-[4-(9H-carbazol-9-yl)phenyl]Boronic acid
• Boronic acid, [4-(9H-carbazol-9-yl)phenyl]-
• 4-(9H-Carbazol-9-yl)benzeneboronic Acid
• 4-(9H-Carbazol-9-yl)benzeneboronic Acid (contains varying amounts of Anhydride)
• 4-(9-Carbazolyl)benzeneboronic acid
• AMTB338
• KSC233K3P
• AMBA00004
• JGAVTCVHDMOQTJ-UHFFFAOYSA-N
• ZXBA000655
• EBD44154
• 4-(N-carbazolyl)phenyl boroni
• (4-(9H-Carbazol-9-yl)phenyl)boronic acid;4-(Carbazol-9-yl)phenylboronic acid;4-(9H-9-carbozale)phenylboronic acid
• SCHEM
• 4-(carbazol-9-yl)phenylboronic acid
• SB66472
• [4-(carbazol-9-yl)phenyl]boronic acid
• AM808119
• SY032743
• FT-0686884
• Z3234887160
• C2926
• SCHEMBL262197
• 4-(9H-carbazol-9-yl)phenyl boronic acid
• EN300-7372715
• (4-(9H-Carbazol-9-yl)phenyl)boronicacid
• AKOS015899747
• DTXSID50630816
• B-[4-(9H-carbazol-9-yl)phenyl]- Boronic acid
• CS-W000929
• MFCD13176534
• 4-(N-carbazolyl)phenyl boronic acid
• 4-(9H-9-carbazole)phenylboronic acid
• 419536-33-7
• Boronic acid, B-[4-(9H-carbazol-9-yl)phenyl]-
• AS-3170
• DB-050446
• (4-(9H-Carbazol-9-yl)phenyl)boronic acid(contains varying amounts of Anhydride)

• MDL： MFCD13176534
• Inchi： 1S/C18H14BNO2/c21-19(22)13-9-11-14(12-10-13)20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-12,21-22H
• InChI Key： JGAVTCVHDMOQTJ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)N1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 287.11200
• Monoisotopic Mass: 287.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4

Experimental Properties

• Color/Form: No data available
• Density: 1.2
• Melting Point: 264°C(lit.)
• Boiling Point: 452.7℃ at 760 mmHg
• Flash Point: 227.6±30.4 °C
• Refractive Index: 1.638
• PSA: 45.39000
• LogP: 2.46350

(4-(9H-Carbazol-9-yl)phenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-(9H-Carbazol-9-yl)phenyl)boronic acid

Research Briefing on (4-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS: 419536-33-7) in Chemical Biology and Pharmaceutical Applications

(4-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS: 419536-33-7) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its carbazole and phenylboronic acid moieties, serves as a critical building block in the synthesis of advanced materials, sensors, and therapeutic agents. Recent studies have explored its utility in Suzuki-Miyaura cross-coupling reactions, fluorescence-based sensing, and as a potential scaffold for drug development.

One of the most notable advancements involving (4-(9H-Carbazol-9-yl)phenyl)boronic acid is its role in the development of organic light-emitting diodes (OLEDs). Researchers have demonstrated that this compound can enhance the electroluminescent properties of OLEDs due to its high thermal stability and efficient charge transport capabilities. A 2023 study published in Advanced Materials highlighted its use in creating blue-emitting layers with improved efficiency and longevity, paving the way for next-generation display technologies.

In the realm of chemical biology, (4-(9H-Carbazol-9-yl)phenyl)boronic acid has been employed as a fluorescent probe for detecting reactive oxygen species (ROS) and glucose. Its boronic acid group selectively binds to diols, making it a promising candidate for glucose sensing applications. A recent paper in Analytical Chemistry reported the development of a glucose sensor with high sensitivity and selectivity, leveraging the compound's unique photophysical properties. This innovation holds potential for non-invasive glucose monitoring in diabetic patients.

Pharmaceutical research has also explored the therapeutic potential of (4-(9H-Carbazol-9-yl)phenyl)boronic acid. Its carbazole moiety is known for its anticancer and antimicrobial properties, while the boronic acid group can act as a protease inhibitor. A 2022 study in Journal of Medicinal Chemistry investigated its efficacy as a boron-containing drug candidate for treating bacterial infections, showing promising results in vitro against multidrug-resistant strains. Further preclinical studies are underway to evaluate its pharmacokinetics and safety profile.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (4-(9H-Carbazol-9-yl)phenyl)boronic acid. Recent efforts have focused on optimizing its synthetic routes to improve yield and purity. A 2023 publication in Organic Process Research & Development detailed a novel catalytic method that reduces byproduct formation and enhances scalability, addressing a critical bottleneck in its industrial application.

In conclusion, (4-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS: 419536-33-7) represents a multifaceted compound with broad applications in materials science, chemical sensing, and drug development. Ongoing research continues to uncover its potential, driven by its unique structural and functional properties. Future directions may include exploring its use in targeted drug delivery systems and as a component in advanced diagnostic tools, further solidifying its importance in the field.